![molecular formula C25H21N5O2 B2485681 N-(4-methylbenzyl)-3-(3-methylphenyl)-5-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide CAS No. 1031664-48-8](/img/structure/B2485681.png)
N-(4-methylbenzyl)-3-(3-methylphenyl)-5-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The study of triazoloquinazoline derivatives, such as the one mentioned, is significant due to their potential biological activities and applications in medicinal chemistry. These compounds have been synthesized and investigated for their various pharmacological properties.
Synthesis Analysis
The synthesis of triazoloquinazoline derivatives often involves cyclization reactions and the use of different one-carbon donors. For instance, Alagarsamy et al. (2008) synthesized a series of 4-butyl-1-substituted-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, which shares a similar structure to the compound , by cyclizing 3-butyl-2-hydrazino-3H-quinazolin-4-one with various one-carbon donors (Alagarsamy, Shankar, & Murugesan, 2008).
Molecular Structure Analysis
The molecular structure of these compounds can be determined through various spectroscopic methods, including NMR, FT-IR, and X-ray diffraction. For example, Yao et al. (2022) reported the synthesis and structural characterization of a triazoline-quinazolinone compound, providing insights into the molecular structure through spectroscopy and X-ray diffraction (Yao et al., 2022).
Chemical Reactions and Properties
The reactivity of triazoloquinazoline derivatives toward various electrophiles and nucleophiles has been explored. For example, Fathalla et al. (2000) studied the regioselectivity of electrophilic attack on a model triazoloquinazoline compound, revealing insights into its chemical reactivity and the formation of S-substituted derivatives (Fathalla, Čajan, & Pazdera, 2000).
Scientific Research Applications
Antimicrobial Activity
Compounds related to the triazoloquinazoline family, such as 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides, have demonstrated notable antimicrobial activities. These compounds, including triazolo[1,5-a]quinazoline derivatives, exhibit potent antibacterial effects against Staphylococcus aureus and antifungal activity against Candida albicans, showing potential in the treatment of infections caused by these pathogens (Pokhodylo et al., 2021).
Anticancer Activity
Synthesized compounds within the triazoloquinazoline class have shown promising results in anticancer studies. For instance, derivatives of 1,2,4-triazolo[4,3-a]-quinoline have been evaluated for their anticancer activity, demonstrating significant cytotoxicity against certain cancer cell lines (Reddy et al., 2015). Additionally, novel isoindolo[2,1-a][1,2,4]triazino[2,3-c]quinazolines have been synthesized and assessed for antitumor and FGFR1 inhibitory activity, further highlighting the potential anticancer applications of this class of compounds (Voskoboynik et al., 2016).
Pharmacological Evaluation
The triazoloquinazoline family, including derivatives such as 1-substituted-N-(4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-yl)piperidine-4-carboxamides, has been subject to pharmacological evaluation. Some of these derivatives have shown positive inotropic activity, which could be relevant in the development of cardiac therapies (Liu et al., 2009).
properties
IUPAC Name |
3-(3-methylphenyl)-N-[(4-methylphenyl)methyl]-5-oxo-1H-triazolo[1,5-a]quinazoline-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N5O2/c1-15-6-8-17(9-7-15)14-26-24(31)19-10-11-20-21(13-19)30-23(27-25(20)32)22(28-29-30)18-5-3-4-16(2)12-18/h3-13,29H,14H2,1-2H3,(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOZLWWFAKRCUOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C2)C(=O)N=C4N3NN=C4C5=CC=CC(=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methylbenzyl)-3-(3-methylphenyl)-5-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.